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Introduction
In the landscape of biomarker discovery and drug development, the demand for highly

sensitive and robust analytical methods is paramount. The DNA-linked Inhibitor Antibody Assay

(DIANA) has emerged as a powerful technology platform, offering unprecedented sensitivity

and quantitative capabilities for the detection and characterization of enzymatic biomarkers.

This technical guide provides an in-depth overview of the DIANA platform, its core principles,

detailed experimental protocols, and its application in the discovery and validation of

biomarkers for various diseases, including cancer and infectious diseases.

The DIANA technology is a multiwell-plate-based assay that combines the specificity of

antibody-based capture with the signal amplification power of quantitative polymerase chain

reaction (qPCR)[1]. This innovative approach enables the detection of enzymes in zeptomole

amounts, even in complex biological matrices such as blood serum and cell lysates[1][2]. A key

feature of the DIANA assay is its ability to selectively detect the active form of an enzyme,

providing more clinically relevant information than traditional immunoassays that measure total

protein levels[3]. Furthermore, its wide dynamic range of up to six logs allows for the accurate

determination of enzyme inhibitor constants from a single measurement, making it a valuable

tool for high-throughput screening in drug discovery[1][2].

This guide will delve into the technical intricacies of the DIANA platform, providing researchers

and drug development professionals with the knowledge to effectively implement this

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b7908659?utm_src=pdf-interest
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5314793/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5314793/
https://pubmed.ncbi.nlm.nih.gov/27679479/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6292454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5314793/
https://pubmed.ncbi.nlm.nih.gov/27679479/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


technology in their workflows.

Core Principles of the DIANA Assay
The DIANA assay is a versatile platform with two primary applications in biomarker discovery:

ultrasensitive enzyme quantification and quantitative inhibitor screening. Both applications

share a common foundational workflow that leverages a dual-recognition strategy for the target

enzyme.

Enzyme Quantification
The core of the DIANA assay for enzyme quantification lies in a three-step process:

Capture: The target enzyme from a biological sample is captured by a specific antibody

immobilized on the surface of a multiwell plate. This step ensures the specific isolation of the

target enzyme from a complex mixture of proteins.

Probing: The captured enzyme is then probed with a specially designed detection probe.

This probe consists of a small-molecule inhibitor of the target enzyme covalently linked to a

reporter DNA oligonucleotide. The small molecule binds to the active site of the enzyme,

ensuring that only enzymatically active proteins are detected.

Quantification: After washing away the unbound probe, the amount of bound reporter DNA is

quantified using qPCR. The resulting quantification cycle (Cq) value is inversely proportional

to the logarithm of the amount of the target enzyme in the sample.

Inhibitor Screening
For inhibitor screening, the DIANA assay is adapted to a competitive binding format:

Capture: Similar to the quantification assay, the target enzyme is first captured by an

immobilized antibody.

Competitive Incubation: The captured enzyme is then incubated with a mixture of the DNA-

linked inhibitor probe and a test compound (potential inhibitor). The test compound competes

with the probe for binding to the active site of the enzyme.
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Quantification and Analysis: The amount of bound probe is quantified by qPCR. A decrease

in the amount of bound probe in the presence of the test compound indicates that the

compound is an inhibitor of the enzyme. The high sensitivity and wide dynamic range of the

assay allow for the direct determination of the inhibitor's potency (Ki value) from a single

measurement.

Experimental Protocols
The following sections provide detailed methodologies for performing the DIANA assay, based

on established protocols for the detection of key biomarkers such as Prostate-Specific

Membrane Antigen (PSMA), Carbonic Anhydrase IX (CA-IX), and Influenza Neuraminidase.

General DIANA Protocol
This general protocol can be adapted for different enzyme targets with appropriate

modifications to the capture antibody and detection probe.

Materials and Reagents:

Capture Antibody: Specific for the target enzyme.

Detection Probe: Small-molecule inhibitor of the target enzyme linked to a DNA

oligonucleotide.

Multiwell Plates: 96- or 384-well plates suitable for immunoassays and qPCR.

Buffers:

Tris-buffered saline (TBS): 20 mM Tris-HCl, 150 mM NaCl, pH 7.4.

Blocking Buffer: TBS with 1% (w/v) bovine serum albumin (BSA).

Wash Buffer: TBS with 0.05% (v/v) Tween-20 (TBST).

qPCR Reagents: qPCR master mix, primers, and probe specific for the reporter DNA

sequence.

Instrumentation: Microplate washer, qPCR instrument.
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Procedure:

Antibody Immobilization:

Dilute the capture antibody in TBS to a concentration of 10 ng/µL.

Add 5 µL of the antibody solution to the bottom of each well of the microplate.

Incubate overnight at 4°C.

Blocking:

Wash the wells three times with Wash Buffer.

Add 200 µL of Blocking Buffer to each well.

Incubate for 1 hour at room temperature.

Sample Incubation:

Wash the wells three times with Wash Buffer.

Add the biological sample (e.g., serum, cell lysate) diluted in Blocking Buffer to each well.

Incubate for 1-2 hours at room temperature with gentle shaking.

Probe Incubation:

Wash the wells three times with Wash Buffer.

Add the DNA-linked inhibitor probe diluted in Blocking Buffer to each well. For inhibitor

screening, add a mixture of the probe and the test compound.

Incubate for 1 hour at room temperature with gentle shaking.

Final Washes:

Wash the wells five times with Wash Buffer, followed by two washes with TBS.
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qPCR Quantification:

Prepare the qPCR reaction mix containing qPCR master mix, primers, and probe.

Add the qPCR reaction mix to each well.

Seal the plate and perform qPCR using a standard thermal cycling protocol.

qPCR Protocol
Primers and Probe: Design primers and a hydrolysis probe (e.g., TaqMan) specific to the

reporter DNA sequence of the detection probe.

Reaction Mix: Prepare a standard qPCR reaction mix according to the manufacturer's

instructions.

Thermal Cycling Conditions:

Initial denaturation: 95°C for 10 minutes.

40 cycles of:

Denaturation: 95°C for 15 seconds.

Annealing/Extension: 60°C for 1 minute.

Data Presentation: Performance Characteristics of
the DIANA Assay
The DIANA platform has been validated for several clinically relevant biomarkers,

demonstrating superior performance compared to traditional methods like ELISA.
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Parameter DIANA Assay Sandwich ELISA Reference

Limit of Detection

(LOD)

Zeptomole (10-21

mole) range

Picomole (10-12

mole) range
[1]

Dynamic Range
Up to 6 orders of

magnitude

2-3 orders of

magnitude
[1]

Sample Volume
Microliters of serum or

cell lysate
Microliters to milliliters [1]

Assay Time 4-6 hours 6-8 hours [4]

Table 1: Comparison of DIANA Assay Performance with Sandwich ELISA. This table

summarizes the key performance characteristics of the DIANA assay in comparison to the

standard sandwich ELISA, highlighting DIANA's superior sensitivity and dynamic range.

Biomarker Application Key Findings Reference

PSMA Prostate Cancer

Ultrasensitive

detection in serum;

accurate

determination of

inhibitor potency.

[1]

CA-IX Cancer (various)

High-throughput

screening of

compound libraries;

identification of novel

inhibitors.

[5]

Influenza

Neuraminidase
Infectious Disease

Rapid and sensitive

screening of antiviral

compounds.

[3][6]

CD73 Immuno-oncology

Measurement of

enzymatic activity in

serum.

[7][8][9]
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Table 2: Validated Biomarker Targets for the DIANA Assay. This table lists some of the key

enzymatic biomarkers that have been successfully targeted and analyzed using the DIANA
platform, along with their primary applications and key findings.
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Caption: Workflow of the DIANA assay for enzyme quantification and inhibitor screening.

Signaling Pathway of Prostate-Specific Membrane
Antigen (PSMA)
Prostate-Specific Membrane Antigen (PSMA) is a transmembrane glycoprotein that is highly

overexpressed in prostate cancer. Its enzymatic activity is implicated in cell survival and

proliferation through the modulation of key signaling pathways.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b7908659?utm_src=pdf-body-img
https://www.benchchem.com/product/b7908659?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. DNA-linked Inhibitor Antibody Assay (DIANA) for sensitive and selective enzyme detection
and inhibitor screening - PMC [pmc.ncbi.nlm.nih.gov]

2. DNA-linked Inhibitor Antibody Assay (DIANA) for sensitive and selective enzyme detection
and inhibitor screening - PubMed [pubmed.ncbi.nlm.nih.gov]

3. DNA-linked inhibitor antibody assay (DIANA) as a new method for screening influenza
neuraminidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

4. cdnw8.eu-japan.eu [cdnw8.eu-japan.eu]

5. Identification of Novel Carbonic Anhydrase IX Inhibitors Using High-Throughput Screening
of Pooled Compound Libraries by DNA-Linked Inhibitor Antibody Assay (DIANA) - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. DNA-linked inhibitor antibody assay (DIANA) as a new method for screening influenza
neuraminidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

7. nmr-based-assay-for-the-ex-vivo-determination-of-soluble-cd73-activity-in-serum - Ask this
paper | Bohrium [bohrium.com]

8. Measurement of CD73 enzymatic activity using luminescence-based and colorimetric
assays - PubMed [pubmed.ncbi.nlm.nih.gov]

9. CD73 X-ray Crystallography | Assay Development | Domainex [domainex.co.uk]

To cite this document: BenchChem. [The DIANA Platform: A Technical Guide to
Ultrasensitive Biomarker Discovery]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908659#the-role-of-diana-in-biomarker-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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